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Compound of Interest

Compound Name: N-ethylcarbamoyl chloride

Cat. No.: B054608

For Researchers, Scientists, and Drug Development Professionals

N-ethylcarbamoyl chloride and its derivatives are versatile reagents in medicinal chemistry,
primarily utilized for the introduction of the ethylcarbamoyl moiety into molecules. This
functional group can significantly influence the pharmacological properties of a compound,
including its binding affinity, solubility, and metabolic stability. This guide provides an in-depth
overview of the applications of N-ethylcarbamoyl chloride in the synthesis of therapeutic
agents, supported by experimental data and protocols.

Chemical and Physical Properties

N-ethylcarbamoyl chloride is a reactive acyl chloride. For the purpose of this guide, and due
to its frequent use in prominent drug synthesis, data for the closely related and often used
analog, N-ethyl-N-methylcarbamoyl chloride, is also included for comparison.
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. N-ethyl-N-
Property N-ethylcarbamoyl chloride .
methylcarbamoyl chloride
CAS Number 41891-13-8[1] 42252-34-6[2]

Molecular Formula

CsHeCINOJ[1]

CaHsCINO[2]

Molecular Weight 107.54 g/mol [1] 121.56 g/mol [2]
o Colorless to very light yellow
Appearance Colorless to pale yellow liquid o
liquid
Boiling Point Not readily available 89 °C at 40 mmHg[3]
Density 1.101 g/cm3 1.11 g/cm3 at 20 °C
N Soluble in nonpolar organic Soluble in organic solvents,
Solubility ] ]
solvents, reacts with water reacts with water
Purity (Typical) >90%][1] >98.0% (GC)

Core Reactivity and Synthetic Applications

The primary utility of N-ethylcarbamoyl chloride in medicinal chemistry stems from the

electrophilic nature of its carbonyl carbon. This allows for nucleophilic substitution reactions

with a variety of functional groups, most commonly alcohols and amines, to form carbamates

and ureas, respectively.[4] The carbamate and urea moieties are prevalent in a wide range of

biologically active compounds.

Synthesis of Carbamates

The reaction of N-ethylcarbamoyl chloride with alcohols or phenols yields carbamates. This

reaction is often catalyzed by a base to neutralize the HCI byproduct. Lewis acids, such as zinc

chloride, have also been shown to catalyze this transformation, improving efficiency.[5]

Synthesis of Ureas

The reaction with primary or secondary amines leads to the formation of N,N'-substituted

ureas. This is a common strategy for linking different molecular fragments in drug design.
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Applications in Drug Discovery and Development

The N-ethylcarbamoyl group is a key structural feature in several therapeutic agents,
particularly in the fields of neurology and oncology.

Neurodegenerative Diseases: The Case of Rivastigmine

A prominent example of the use of a related carbamoy! chloride is in the synthesis of
Rivastigmine, a cholinesterase inhibitor used for the treatment of dementia associated with
Alzheimer's and Parkinson's diseases. The key step in the synthesis involves the reaction of
(S)-3-(1-hydroxyethyl)phenol with N-ethyl-N-methylcarbamoyl chloride.

Experimental Protocol: Synthesis of Rivastigmine
This protocol is adapted from the literature for the synthesis of racemic rivastigmine.

Reactants and Conditions:

Reactant/Reagent Molar Equivalent Amount (for 0.3 mol scale)
a-m-

Hydroxyphenylethyldimethylam 1.0 50.09

ine

N-ethyl-N-methylcarbamoyl

chloride Lo °8.30

Sodium hydroxide 1.2 1449

Acetonitrile - 250 ml

Temperature - 0 °C to room temperature

Reaction Time - 24 hours

Yield - 58% (of hydrochloride salt)
Procedure:

e a-m-Hydroxyphenylethyldimethylamine is suspended in acetonitrile.
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» N-ethyl-N-methylcarbamoyl chloride is added to the suspension.

e The reaction mixture is cooled to 0°C.

e Sodium hydroxide is added to the cooled solution.

e The mixture is allowed to warm to room temperature and stirred for 24 hours.
e The completion of the reaction is monitored by HPLC.

e The reaction mixture is filtered to remove salts, and the filtrate is concentrated.

e The pH of the concentrate is adjusted to 11, followed by extraction with ether and
concentration to yield the crude product.

Oncology

Derivatives of N-ethylcarbamoyl chloride have shown promise as anticancer agents. For
instance, N-ethyl-N-(ethylcarbamoyl)benzamide derivatives have demonstrated potent
cytotoxic activity against human breast cancer cells (MCF-7). The carbamoyl moiety in these
compounds can be crucial for their interaction with biological targets, such as microtubules or
heat shock proteins like Hsp90.

While a detailed, publicly available protocol for a specific anticancer agent using N-
ethylcarbamoyl chloride is not readily found, the general synthetic approach would involve
the reaction of N-ethylcarbamoyl chloride with an appropriate amine- or alcohol-containing
scaffold that has been designed to interact with a specific cancer target.

Visualizing Workflows and Relationships

The following diagrams, generated using the DOT language, illustrate key workflows and
concepts related to the use of N-ethylcarbamoyl chloride in medicinal chemistry.
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General Synthetic Workflow for Carbamoylation.
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Drug Discovery Workflow Incorporating Carbamoylation.

Safety and Handling
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N-ethylcarbamoyl chloride is a corrosive and moisture-sensitive compound. It should be
handled in a well-ventilated fume hood, and appropriate personal protective equipment (PPE),
including gloves and safety goggles, should be worn. Reactions should be conducted under an
inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis.

Conclusion

N-ethylcarbamoyl chloride is a valuable reagent for medicinal chemists, enabling the
synthesis of a diverse range of biologically active molecules containing the carbamate or urea
functional group. Its application in the development of drugs for neurodegenerative diseases
and cancer highlights its importance in modern drug discovery. A thorough understanding of its
reactivity, handling requirements, and synthetic applications is crucial for its effective use in the
laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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